2-(4-chloro-2-methylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C16H13ClF3NO2/c1-10-8-11(17)6-7-14(10)23-9-15(22)21-13-5-3-2-4-12(13)16(18,19)20/h2-8H,9H2,1H3,(H,21,22)
• InChI Key: FKXFDOHMJZWCGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C16H13ClF3NO2
• Molecular Weight: 343.73 g/mol

Description

2-(4-chloro-2-methylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide, also known as CP-945,598, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of drugs called cannabinoid receptor antagonists, which have been shown to have a variety of pharmacological effects.

Mechanism of Action

2-(4-chloro-2-methylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide works by blocking the activity of the cannabinoid receptor CB1, which is involved in the regulation of pain, appetite, and mood. By blocking this receptor, 2-(4-chloro-2-methylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide can reduce pain and other symptoms associated with various medical conditions.
Biochemical and Physiological Effects:
2-(4-chloro-2-methylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide has been shown to have a variety of biochemical and physiological effects in animal models and human studies. These effects include a reduction in pain sensitivity, a decrease in inflammation, and an improvement in mood and overall quality of life.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-chloro-2-methylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide for lab experiments is its specificity for the CB1 receptor, which allows researchers to study the effects of blocking this receptor in a controlled manner. However, one limitation is that 2-(4-chloro-2-methylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide may have off-target effects on other receptors or pathways, which could complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 2-(4-chloro-2-methylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide. One area of interest is in the development of more selective and potent CB1 receptor antagonists, which could have improved therapeutic efficacy and fewer side effects. Another area of research is in the identification of biomarkers that could be used to predict which patients are most likely to respond to treatment with 2-(4-chloro-2-methylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide. Finally, there is ongoing research into the potential use of 2-(4-chloro-2-methylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide in combination with other drugs or therapies for the treatment of various medical conditions.

Synthesis Methods

2-(4-chloro-2-methylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide can be synthesized using a multi-step process that involves the reaction of several chemical intermediates. The first step involves the reaction of 4-chloro-2-methylphenol with 2,2,2-trifluoroethylamine to form the intermediate 2-(4-chloro-2-methylphenoxy)-N-(2,2,2-trifluoroethyl)acetamide. This intermediate is then reacted with 2-bromo-4'-trifluoromethylacetophenone to form the final product, 2-(4-chloro-2-methylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide.

Scientific Research Applications

2-(4-chloro-2-methylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide has been extensively studied for its potential therapeutic applications in a variety of medical conditions. One of the most promising areas of research is in the treatment of pain, particularly chronic pain conditions such as neuropathic pain and fibromyalgia. 2-(4-chloro-2-methylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide has been shown to be effective in reducing pain in animal models of these conditions, and clinical trials in humans are currently underway.